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An In-depth Technical Guide to the Physical and Chemical Properties of Metanilic Acid

Introduction
Metanilic acid, systematically known as 3-aminobenzenesulfonic acid, is an important

aromatic organic compound with the chemical formula C₆H₇NO₃S.[1][2][3] It is an isomer of

sulfanilic acid and orthanilic acid. Structurally, it consists of a benzene ring substituted with an

amino group (-NH₂) and a sulfonic acid group (-SO₃H) at the meta positions.[4] This

bifunctional nature makes it a versatile intermediate in the chemical industry, particularly in the

synthesis of sulfa drugs and as a key precursor in the manufacturing of azo dyes, acid dyes,

reactive dyes, and fluorescent brightening agents.[1][5] This guide provides a comprehensive

overview of its physical and chemical properties, experimental protocols for their determination,

and key chemical pathways involving this compound.

Physical Properties
Metanilic acid typically appears as a white, beige, or grayish-beige crystalline powder.[1][6][7]

It is stable under normal conditions but is combustible and incompatible with strong oxidizing

agents and acids.[2][6][8] A notable characteristic is the existence of a "disappearing

polymorph" (Form I), which readily converts to more stable forms (Form II and III) upon contact

with seed crystals, making the pure Form I difficult to isolate.[7]
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The key physical properties of Metanilic acid are summarized in the table below for easy

reference.

Property Value Reference

IUPAC Name 3-aminobenzenesulfonic acid [7]

CAS Number 121-47-1 [1][5]

Molecular Formula C₆H₇NO₃S [1][2][3]

Molar Mass 173.19 g/mol [1][2][7]

Appearance
White to beige crystalline

powder
[1][6][7]

Melting Point >300 °C (decomposes) [1][2][6][7]

Density 1.69 g/cm³ [1][6][7]

pKa 3.70 - 3.74 (at 25 °C) [5][6][7][9]

LogP (octanol/water) -2.77 (at 21 °C) [3][9]

Solubility Profile
Solvent Solubility Reference

Water

Slightly soluble. 15 g/L at 20

°C. The anhydrous form is

reported as <1 mg/mL at 22

°C.

[3][7][10]

Ethanol Very slightly soluble [2][6][11]

Methanol Sparingly soluble [5]

Ether Slightly soluble [6]

Alkali Solutions Soluble [6]

Concentrated HCl Soluble [6]
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Chemical Properties and Reactions
Metanilic acid's chemical behavior is dictated by the presence of both the acidic sulfonic acid

group and the basic amino group, making it amphoteric. It is a key intermediate in various

industrial syntheses.

Dye Synthesis: It is extensively used in the production of azo dyes. The amino group can be

diazotized with nitrous acid (generated from sodium nitrite and a strong acid) and then

coupled with other aromatic compounds to form vibrantly colored azo compounds.[1][4][12]

Pharmaceutical Synthesis: It serves as a precursor in the synthesis of certain sulfa drugs.[1]

[5]

Reactivity: It is incompatible with strong oxidizing agents, strong acids, and strong bases.[8]

Fusion with caustic potash (potassium hydroxide) can lead to the formation of aniline.[4]

Synthesis of Metanilic Acid
The primary industrial route for synthesizing Metanilic acid involves the sulfonation of

nitrobenzene followed by reduction.

Industrial Synthesis of Metanilic Acid

Nitrobenzene Sulfonation
 Oleum / H₂SO₄ m-Nitrobenzenesulfonic

Acid
Reduction

 Iron Powder / H₂ 
 (Catalytic Hydrogenation) Metanilic Acid

Click to download full resolution via product page

Industrial Synthesis of Metanilic Acid

This process involves reacting nitrobenzene with fuming sulfuric acid (oleum) to introduce the

sulfonic acid group, primarily at the meta position, forming m-nitrobenzenesulfonic acid.[13][14]

This intermediate is then reduced, commonly using iron powder in an acidic medium or through

catalytic hydrogenation, to convert the nitro group into an amino group, yielding Metanilic acid.

[12][13][14][15]
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Detailed methodologies are crucial for accurate characterization. Below are outlines for

determining key properties.

Protocol 1: pKa Determination by Potentiometric
Titration
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For

Metanilic acid, this primarily refers to the acidity of the sulfonic acid group.
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Workflow for pKa Determination by Titration
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Prepare aqueous solution
of Metanilic acid

(known concentration)

Calibrate pH meter
using standard buffers
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Titrate with standardized
NaOH solution, recording

pH after each addition

Plot pH vs. Volume
of NaOH added

Determine equivalence
point (EP) from the

derivative of the curve

Find pH at half-
equivalence point

(pH = pKa at V = EP/2)
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Workflow for pKa Determination by Titration
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Methodology:

Sample Preparation: Prepare a solution of Metanilic acid of a precise, known concentration

in deionized water.

Titrant Preparation: Standardize a solution of a strong base, typically sodium hydroxide

(NaOH), against a primary standard like potassium hydrogen phthalate (KHP).

Titration: Calibrate a pH meter with standard buffers. Place the Metanilic acid solution in a

beaker with a magnetic stirrer and immerse the pH electrode. Add the standardized NaOH

solution in small, precise increments, recording the pH value after each addition.

Data Analysis: Plot the recorded pH values against the volume of NaOH added. The

equivalence point is identified from the steepest part of the curve (or the peak of the first

derivative plot). The pKa is the pH value at the point where half of the volume of NaOH

required to reach the equivalence point has been added.

Protocol 2: Characterization by Infrared (IR)
Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology:

Sample Preparation (KBr Pellet Method): Mix a small amount of dry Metanilic acid powder

(approx. 1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder.

Grinding: Thoroughly grind the mixture in an agate mortar until a fine, homogeneous powder

is obtained.

Pellet Formation: Place the powder into a pellet press and apply high pressure to form a thin,

transparent or translucent KBr pellet.

Spectral Acquisition: Place the pellet in the sample holder of an FTIR spectrometer and

acquire the infrared spectrum, typically over the range of 4000-400 cm⁻¹.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b358948?utm_src=pdf-body
https://www.benchchem.com/product/b358948?utm_src=pdf-body
https://www.benchchem.com/product/b358948?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminobenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Analyze the resulting spectrum for characteristic absorption bands corresponding

to the N-H bonds of the amino group, S=O bonds of the sulfonic acid group, and C-H and

C=C bonds of the aromatic ring.

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the structure and purity of Metanilic acid.

Infrared (IR) Spectrum: The IR spectrum shows characteristic peaks for the amino group (N-

H stretching), the sulfonic acid group (S=O stretching), and the substituted benzene ring.[16]

[17]

UV-Visible Spectrum: The UV-Vis spectrum in solution provides information about the

electronic transitions within the aromatic system.[18][19]

Nuclear Magnetic Resonance (NMR) Spectrum: ¹H and ¹³C NMR spectroscopy can be used

to confirm the structure by showing the chemical shifts and coupling patterns of the protons

and carbon atoms in the molecule.[20]

Mass Spectrometry (MS): Mass spectrometry provides the mass-to-charge ratio of the

molecule and its fragments, confirming its molecular weight.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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